BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling LY
303511

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY 303511

Cat. No.: B1662886

Essential Safety and Handling Guide for
LY303511

Disclaimer: A specific Safety Data Sheet (SDS) for LY303511 is not readily available in the
public domain. The following safety and handling information is based on the SDS for its close
structural analog, LY294002, and general guidelines for handling potent mTOR inhibitors.[1] It
Is imperative to treat LY303511 as a potentially hazardous substance and to consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance.

LY303511 is a potent, cell-permeable mTOR inhibitor and a structural analog of the PI3K
inhibitor LY294002. Due to its biological activity, this compound requires stringent handling
procedures to ensure the safety of laboratory personnel and to maintain experimental integrity.
Primary routes of exposure include inhalation, ingestion, and skin or eye contact.

Compound Data Summary

The following table summarizes the available quantitative data for LY303511.
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Property Value
Molecular Weight 306.36 g/mol
Molecular Formula C19H18N202
Purity >98%

B - DMSO: Up to 100 mM - 1 eq. HCI: Up to 100
Solubility

mM

Storage Store at +4°C

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment protocol is mandatory when handling

LY303511.
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PPE Category Item

Specifications

Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,
powder-free. The
outer glove should
extend over the gown

sleeve.

Prevents skin
absorption. Double
gloving provides an
additional layer of
protection, and the
outer glove can be
immediately removed

if contaminated.

Body Protection Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of a low-
permeability fabric
(e.g., polyethylene-

coated).

Protects skin and
clothing from
contamination. Must
be discarded as
hazardous waste after
use or if

contaminated.

Safety Goggles &

Eye & Face Protection )
Face Shield

ANSI Z87.1-compliant
safety goggles. A full-
face shield should be
worn over goggles
when handling the
powder form or
concentrated

solutions.

Protects against
splashes and
aerosolized particles
from entering the eyes

or face.

N95 Respirator (or

Respiratory Protection ]
higher)

A NIOSH-approved
N95 or higher-rated
respirator is required
when handling the
solid form of the

compound.

Minimizes the risk of
inhaling aerosolized

powder.

Operational Plan: Step-by-Step Handling Protocol

All procedures involving the solid form of LY303511 or concentrated stock solutions must be

performed in a designated area, such as a certified chemical fume hood or a glove box, to
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minimize exposure risk.

e Preparation:

Ensure the work area is clean and uncluttered.

[¢]

[¢]

Cover the work surface with an absorbent, disposable liner.

[e]

Assemble all necessary equipment and reagents before starting.

o

Don the appropriate personal protective equipment as outlined in the table above.
e Weighing and Reconstitution:

o When weighing the solid compound, use a containment system such as a chemical fume
hood to prevent the dispersal of powder.

o To prepare a stock solution, carefully add the solvent to the vial containing the solid
LY303511.

o Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

e Handling Solutions:
o Use positive displacement pipettes or dedicated tips to handle solutions of LY303511.
o Avoid creating aerosols.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

e Post-Handling:

o After handling is complete, wipe down the work area with an appropriate deactivating
solution (if available) or a cleaning agent recommended by your institution's EHS.

o Dispose of all contaminated materials as hazardous waste.

o Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.
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o Wash hands thoroughly with soap and water.

Disposal Plan

All materials that come into contact with LY303511 are considered hazardous waste and must

be disposed of according to institutional and local regulations.[2]

Waste Type

Description

Disposal Container

Disposal Method

Solid Hazardous
Waste

Gloves, gown, shoe
covers, absorbent
liners, weigh boats,
pipette tips, empty
vials.

Yellow chemotherapy
waste bin or other
designated, sealed,
and labeled
hazardous waste

container.

High-temperature
incineration by a
certified hazardous
waste management

company.

Liquid Hazardous
Waste

Unused or expired
stock solutions,
contaminated

solvents.

Labeled, leak-proof
hazardous liquid

waste container.

Incineration by a

certified hazardous
waste management
company. DO NOT

pour down the drain.

Sharps Hazardous
Waste

Needles and syringes
used for administering
the compound in in

vivo studies.

Puncture-proof,
labeled sharps
container designated
for
chemotherapy/hazard

ous waste.

Autoclaving followed
by incineration or as
per institutional
protocol for hazardous

sharps.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_LMPTP_Inhibitor_1_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Type First-Aid Measures

Immediately remove contaminated clothing.
) Rinse the affected skin with copious amounts of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

For spills, evacuate the area and prevent entry. For small spills, if you are trained and have the
appropriate spill kit, absorb the material with an inert substance and place it in a sealed
container for hazardous waste disposal. For large spills, or if you are not equipped to handle
the spill, contact your institution's EHS immediately.

PPE Selection Workflow
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PPE Selection Workflow for Handling LY303511

Hazard Assessment

@andling LY303511

Solid Form or Concentrated Solution?

Dilute Solution?

Yes \

Required PPE

Double Nitrile Gloves
Disposable Gown
Safety Goggles & Face Shield
N95 Respirator

Double Nitrile Gloves
No (End) Disposable Gown
Safety Goggles

Proceed with Caution

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling LY303511.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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